Cas no 1257426-54-2 (4-(5-Fluoro-2-pyridinyl)benzenemethanol)

• Product Name: 4-(5-Fluoro-2-pyridinyl)benzenemethanol
• CAS No: 1257426-54-2
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD20233309
• CID: 1061821
• PubChem ID: 56604654
• Update Time: 2025-11-01

4-(5-Fluoro-2-pyridinyl)benzenemethanol Chemical and Physical Properties

Names and Identifiers

• 4-(5-Fluoro-2-pyridinyl)benzenemethanol
• RAF265
• 1257426-54-2
• W11267
• DB-099503
• [4-(5-fluoro-2-pyridinyl)phenyl]methanol
• 4-(5-Fluoropyridin-2-yl)benzyl alcohol
• AKOS027255801
• HOGKDWMOCMEZKQ-UHFFFAOYSA-N
• AS-64160
• MFCD20233309
• SCHEMBL508027
• [4-(5-fluoropyridin-2-yl)phenyl]methanol
• (4-(5-Fluoropyridin-2-yl)phenyl)methanol
• CS-0037266

• MDL： MFCD20233309
• Inchi： 1S/C12H10FNO/c13-11-5-6-12(14-7-11)10-3-1-9(8-15)2-4-10/h1-7,15H,8H2
• InChI Key： HOGKDWMOCMEZKQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-(5-Fluoro-2-pyridinyl)benzenemethanol

Introduction to 4-(5-Fluoro-2-pyridinyl)benzenemethanol (CAS No. 1257426-54-2) in Modern Pharmaceutical Research

4-(5-Fluoro-2-pyridinyl)benzenemethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1257426-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, featuring a benzenemethanol moiety linked to a fluoro-substituted pyridine ring, exhibits unique structural and chemical properties that make it a valuable scaffold for drug discovery and development. The presence of the fluoro group at the 5-position of the pyridine ring enhances its metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

The molecular structure of 4-(5-Fluoro-2-pyridinyl)benzenemethanol consists of a benzene ring substituted with a hydroxymethyl group at the 4-position and a pyridine ring at the 2-position, which is further fluorinated at the 5-position. This arrangement contributes to its versatility as a building block in medicinal chemistry. The fluoro group, in particular, is well-documented for its ability to modulate pharmacokinetic properties, including bioavailability and half-life, making it an attractive feature in drug design.

In recent years, 4-(5-Fluoro-2-pyridinyl)benzenemethanol has been explored in various therapeutic contexts, particularly in the development of small-molecule inhibitors targeting key biological pathways. One notable area of research involves its application in oncology, where it has been investigated as a potential lead compound for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer progression. The structural features of 4-(5-Fluoro-2-pyridinyl)benzenemethanol allow it to interact with specific kinase domains, potentially inhibiting their activity and thereby disrupting tumor growth.

Moreover, studies have demonstrated the compound's efficacy in preclinical models as an inhibitor of tyrosine kinases, which are overexpressed in many solid tumors and hematological malignancies. The fluorine atom's electronic properties contribute to enhanced binding affinity by participating in hydrogen bonding and π-stacking interactions with target proteins. This has led to interest in derivatives of 4-(5-Fluoro-2-pyridinyl)benzenemethanol as candidates for further optimization into clinical candidates.

Beyond oncology, 4-(5-Fluoro-2-pyridinyl)benzenemethanol has also shown promise in other therapeutic areas, such as anti-inflammatory and antiviral applications. Its ability to modulate inflammatory pathways has been explored through interactions with cyclooxygenase (COX) enzymes and other mediators of inflammation. Additionally, its structural motif has been leveraged in the design of compounds targeting viral proteases and integrases, contributing to the development of novel antiviral agents.

The synthesis of 4-(5-Fluoro-2-pyridinyl)benzenemethanol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, have been employed to construct its complex framework efficiently. These synthetic strategies not only facilitate the production of the compound but also provide insights into potential modifications that could enhance its pharmacological profile.

Recent advances in computational chemistry have further accelerated the exploration of 4-(5-Fluoro-2-pyridinyl)benzenemethanol as a drug candidate. Molecular docking studies have been performed to predict its binding interactions with biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries derived from its scaffold structure.

In conclusion, 4-(5-Fluoro-2-pyridinyl)benzenemethanol (CAS No. 1257426-54-2) represents a promising compound in pharmaceutical research due to its unique structural features and versatile applications. Its role as a scaffold for drug discovery continues to be explored across multiple therapeutic areas, with ongoing studies aimed at optimizing its efficacy and safety profiles for clinical translation. As research progresses, this compound is poised to contribute significantly to the development of next-generation therapeutics targeting complex diseases.